Cas no 781-32-8 (Benzene, 1,1'-(2-bromo-1-propenylidene)bis-)
Benzene, 1,1'-(2-bromo-1-propenylidene)bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,1'-(2-bromo-1-propenylidene)bis-
- (2-bromo-1-phenylprop-1-enyl)benzene
- BS-48013
- 2-bromo-1 ,1-diphenyl-prop-1-ene
- DTXSID00413373
- AKOS005737699
- 1,1'-(2-bromoprop-1-ene-1,1-diyl)dibenzene
- (2-Bromoprop-1-ene-1,1-diyl)dibenzene
- 781-32-8
- JUEBDJZEVFVZKZ-UHFFFAOYSA-N
- F76104
- SCHEMBL6932655
- AO-365/43473321
- (2-bromo-1-phenyl-1-propenyl)benzene
- 2-bromo-1,1-diphenylpropene
- (2-BROMO-1-PHENYLPROP-1-EN-1-YL)BENZENE
- STL112741
-
- Inchi: 1S/C15H13Br/c1-12(16)15(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11H,1H3
- InChI Key: JUEBDJZEVFVZKZ-UHFFFAOYSA-N
- SMILES: Br/C(/C)=C(\C1C=CC=CC=1)/C1C=CC=CC=1
Computed Properties
- Exact Mass: 272.02009
- Monoisotopic Mass: 272.02006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1,1'-(2-bromo-1-propenylidene)bis- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | BS-48013-0.25g |
(2-Bromoprop-1-ene-1,1-diyl)dibenzene |
781-32-8 | >97% | 0.25g |
£136.00 | 2025-02-08 | |
| Key Organics Ltd | BS-48013-1g |
(2-Bromoprop-1-ene-1,1-diyl)dibenzene |
781-32-8 | >97% | 1g |
£273.00 | 2025-02-08 | |
| Aaron | AR005P8S-100mg |
Benzene, 1,1'-(2-bromo-1-propenylidene)bis- |
781-32-8 | 97% | 100mg |
$32.00 | 2023-12-14 | |
| 1PlusChem | 1P005P0G-100mg |
Benzene, 1,1'-(2-bromo-1-propenylidene)bis- |
781-32-8 | 97% | 100mg |
$45.00 | 2024-04-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1827804-100mg |
(2-Bromo-1-phenylprop-1-enyl)benzene |
781-32-8 | 97% | 100mg |
¥284.00 | 2024-07-28 |
Benzene, 1,1'-(2-bromo-1-propenylidene)bis- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Benzene, 1,1'-(2-bromo-1-propenylidene)bis-
Benzene, 1,1'-(2-bromo-1-propenylidene)bis-
Benzene, 1,1'-(2-bromo-1-propenylidene)bis- (CAS No. 781-32-8) is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines the aromaticity of benzene with a substituted propenylidene group. The presence of a bromine atom in the structure introduces additional electronic and reactivity properties, making it a versatile building block for various chemical transformations.
Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, particularly in the development of conjugated systems for optoelectronic applications. Researchers have explored its role as a precursor in the formation of two-dimensional materials and polymer frameworks. The ability to tune its electronic properties through substitution patterns has been extensively investigated, offering insights into its application in flexible electronics and energy storage devices.
The synthesis of Benzene, 1,1'-(2-bromo-1-propenylidene)bis- involves a multi-step process that typically begins with the bromination of an intermediate propenylidene derivative. This process is highly controlled to ensure the desired regioselectivity and stereochemistry. Recent advancements in catalytic methods have improved the efficiency and scalability of this synthesis, making it more accessible for industrial applications.
In terms of physical properties, this compound exhibits a high degree of planarity due to the conjugation between the benzene rings and the propenylidene group. This planarity contributes to its stability and reactivity under various conditions. Studies have shown that it can undergo both electrophilic and nucleophilic aromatic substitutions, depending on the reaction conditions and substituents present.
One of the most promising applications of Benzene, 1,1'-(2-bromo-1-propenylidene)bis- lies in its use as a monomer for polymerization reactions. Researchers have demonstrated that it can form high-performance polymers with excellent thermal stability and mechanical properties. These polymers have potential applications in aerospace materials and high-temperature resistant coatings.
Moreover, this compound has been utilized in click chemistry reactions due to its ability to participate in [4+2] cycloadditions under specific conditions. This reactivity opens up new avenues for the construction of complex molecular architectures with tailored functionalities.
Recent computational studies have provided deeper insights into the electronic structure and reactivity of Benzene, 1,1'-(2-bromo-1-propenylidene)bis-. These studies employ density functional theory (DFT) calculations to predict reaction pathways and optimize synthetic routes. Such computational approaches are increasingly being integrated with experimental work to accelerate discovery and development.
In conclusion, Benzene, 1,1'-(2-bromo-1-propenylidene)bis- (CAS No. 781-32-8) is a compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in the development of next-generation materials and chemical processes.
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